Cas no 1334148-69-4 (octahydro-1H-isoindole-4-carboxylic acid)

• Product Name: octahydro-1H-isoindole-4-carboxylic acid
• CAS No: 1334148-69-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5207779
• Update Time: 2023-08-25

octahydro-1H-isoindole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• octahydro-1H-isoindole-4-carboxylic acid
• octahydro-1H-isoindole-4-carboxylicacid
• 1H-Isoindole-4-carboxylic acid, octahydro-

• Inchi： 1S/C9H15NO2/c11-9(12)7-3-1-2-6-4-10-5-8(6)7/h6-8,10H,1-5H2,(H,11,12)
• InChI Key： GZFWSYRJRFBXPZ-UHFFFAOYSA-N
• SMILES： OC(C1CCCC2CNCC21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3